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Metabolic Pathways of Felbinac

Felbinac undergoes extensive metabolism in humans, primarily through oxidation (Phase I) and

conjugation (Phase II) reactions [1]. The diagram below illustrates its major metabolic pathways.
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Felbinac metabolism involves Phase I oxidation and Phase II conjugation.

Phase I Metabolism: The main pathway is oxidation, which produces several metabolites, including
the major metabolite 4'-hydroxyfelbinac [1].

Phase II Metabolism: The oxidative metabolites subsequently undergo conjugation with sulfate and
glucuronic acid groups. At least seven phase-II metabolites have been identified in human plasma

and urine [1].

Pharmacokinetic Parameters
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The tables below summarize key pharmacokinetic parameters for felbinac and its major metabolite, 4'-

hydroxyfelbinac, following intravenous administration of felbinac trometamol.

Table 1: Key Pharmacokinetic Parameters after a Single Intravenous Dose [2] [1]

Parameter Felbinac
4'-hydroxyfelbinac
(Metabolite)

Time to Max Concentration
(T~max~)

0.5 hours (end of infusion) [2] Not Specified

Half-life (t~1/2~) 6.13 ± 2.01 hours [1] 8.25 ± 4.15 hours [1]

Area Under Curve (AUC~0-t~) Approximately 20x higher than

metabolite [1]

Lower than parent

compound [1]

Table 2: Multiple-Dose Pharmacokinetics and Accumulation (IV) [2]

Aspect Finding

Dosing Regimen Three 30-minute infusions per day

Steady State Achieved after the 4th dose

| Accumulation Ratio (AUC) | Felbinac: 1.34 - 1.45 Metabolite: 1.60 - 1.87 |

Table 3: Tissue Concentrations after Topical Application (Felbinac Gel) [3]

Tissue Felbinac Concentration (after 14-28 days of treatment)

Skin 1497 - 13939 ng/g

Synovial Membrane 36 - 994 ng/g

Synovial Fluid 104 - 768 ng/ml
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Tissue Felbinac Concentration (after 14-28 days of treatment)

Cartilage < 10 - 109 ng/g

Tendon < 10 - 197 ng/g

Plasma 423 - 1040 ng/ml

Analytical Methods for Quantification

Liquid chromatography tandem mass spectrometry (LC-MS/MS) is the primary method for quantifying

felbinac and its metabolites in biological samples.

Table 4: Overview of a Validated LC-MS/MS Method [1] [4]

Aspect Method Details

Analytical Technique Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS)

Matrices Validated Human plasma, urine [1]; rat plasma, bile, feces, tissues [4]

Sample Volume 50 μL [4]

Linear Range 5 - 5000 ng/mL [4]

Precision (RSD%) Intra- and inter-day: 1.13% - 6.49% [1]

Accuracy 95.9% - 108.6% [1]

Key Application Pharmacokinetic and excretion studies after IV felbinac trometamol injection [1]

Clinical Implications and Clinical Trial Data

Mechanism of Action: Felbinac is a non-steroidal anti-inflammatory drug (NSAID) that acts by

inhibiting both COX-1 and COX-2 enzymes, thereby reducing the synthesis of prostaglandins that
mediate pain, inflammation, and fever [5] [6] [7].
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Safety and Tolerability: In a Phase I clinical trial with healthy Chinese volunteers, intravenous

felbinac trometamol was well tolerated. The frequency and severity of adverse events did not
increase with the dose. Based on this study, a dose of 94.25 mg was recommended as the target for

Phase II trials [2] [8].
Excretion: The excretion of felbinac and 4'-hydroxyfelbinac in urine peaks within 3 to 6 hours after

intravenous administration [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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